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Compound of Interest

Compound Name: Tos-PEG3-CH2COOtBu

Cat. No.: B1406461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tos-PEG3-CH2COOtBu is a heterobifunctional linker molecule widely utilized in the field of

chemical biology and drug development, particularly in the synthesis of Proteolysis Targeting

Chimeras (PROTACs).[1][2][3] Its structure is meticulously designed to offer specific chemical

functionalities at either end of a flexible polyethylene glycol (PEG) spacer. This guide provides

a detailed examination of its molecular architecture.

Molecular Structure Overview
The chemical name for Tos-PEG3-CH2COOtBu is tert-butyl 2-(2-(2-(2-

(tosyloxy)ethoxy)ethoxy)ethoxy)acetate.[4] The structure can be deconstructed into four

primary components: a tosyl (Tos) group, a triethylene glycol (PEG3) spacer, an acetate linker

fragment (-CH2COO-), and a tert-butyl (tBu) ester protecting group.

Tosyl (Tos) Group: This functional group, derived from p-toluenesulfonic acid, has the

structure (4-methylphenyl)sulfonyl. It is an excellent leaving group, making the terminal

oxygen of the PEG chain susceptible to nucleophilic substitution reactions. This reactivity is

crucial for conjugating the linker to a desired chemical moiety, often a ligand for a target

protein.[5]

PEG3 Spacer: This is a short polyethylene glycol chain consisting of three repeating

ethylene glycol units (-OCH₂CH₂-). The PEG spacer is hydrophilic, which can improve the
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solubility and pharmacokinetic properties of the final PROTAC molecule. Its flexibility allows

the two ends of the PROTAC to effectively bind to their respective protein targets.

Acetate Group (-CH2COO-): This fragment connects the PEG3 spacer to the tert-butyl ester.

tert-Butyl (tBu) Ester: The tert-butyl group serves as a protecting group for the carboxylic

acid. This prevents the carboxylate from participating in unwanted side reactions during

synthesis. The tert-butyl ester can be selectively removed (deprotected) under acidic

conditions to reveal a terminal carboxylic acid, which can then be coupled to another

molecule, such as a ligand for an E3 ubiquitin ligase.

The molecule is therefore a linear chain where the tosyl group is attached to one end of the

PEG3 spacer, and the other end of the spacer is connected via an ether linkage to an acetate

group, which is esterified with a tert-butyl group.

Quantitative Molecular Data
The key physicochemical properties of Tos-PEG3-CH2COOtBu are summarized below.

Property Value Reference

CAS Number 1530778-24-5

Molecular Formula C₁₉H₃₀O₈S

Molecular Weight 418.50 g/mol

SMILES

CC1=CC=C(C=C1)S(=O)

(=O)OCCOCCOCCOCC(=O)O

C(C)(C)C

Density 1.2±0.1 g/cm³

Boiling Point 517.7±45.0 °C at 760 mmHg

Flash Point 266.9±28.7 °C

Structural Connectivity Diagram
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The following diagram illustrates the logical connection between the core functional

components of the Tos-PEG3-CH2COOtBu molecule.
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Caption: Logical flow of functional groups in Tos-PEG3-CH2COOtBu.

Experimental Protocols
This document focuses on the chemical structure of Tos-PEG3-CH2COOtBu. Detailed

experimental protocols for its synthesis or its application in specific bioconjugation or PROTAC

formation experiments are beyond this scope and would be highly dependent on the specific

substrates and target molecules involved. The synthesis generally involves the tosylation of
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triethylene glycol followed by alkylation with a tert-butyl haloacetate. Researchers should

consult specialized synthetic chemistry literature for detailed procedural information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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